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Compound of Interest |

Compound Name: 5-(tert-Butyl)indoline
CAS No.: 65826-97-3
Cat. No.: B1284700
- 7

Chemical Identity

IUPAC Name: 5-tert-butyl-2,3-dihydro-1H-indole[1][2][3][4]

CAS Number: 65826-97-3[2][5]

Molecular Formula: C12H17N

Class: Indoline Derivative / Organic Amine[6]

Executive Summary: Immediate Action Plan

5-(tert-Butyl)indoline is an organic intermediate prone to oxidation.[2] It functions as a
secondary amine and must be managed as Hazardous Organic Waste.[2][7]

e Primary Disposal Method: High-temperature incineration.[2]
« Critical Incompatibility: Strong oxidizing agents (risk of exothermic reaction/fire).[7]

o Storage Prior to Disposal: Store under inert atmosphere (Nitrogen/Argon) in tightly sealed
containers to prevent uncontrolled oxidation to the corresponding indole.[7]

Hazard Profile & Risk Assessment
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Expert Insight: As a specific Safety Data Sheet (SDS) for this research chemical may be
limited, the following hazard profile is derived from the structural class properties of alkyl-
substituted indolines. Treat with the highest precaution level for this class.

Hazard Category Classification (GHS) Operational Implication

) ) Double-gloving (Nitrile) and
Skin/Eye lIrritant (Cat 2); )
Health i N chemical splash goggles are
Potential Sensitizer
mandatory.[2][7]

Flash point likely >60°C but
Flammability Combustible Liquid (Cat 4) <93°C. Keep away from open
flames/sparks.[2][7]

Spontaneous dehydrogenation

to 5-(tert-butyl)indole may

Reactivity Oxidation Sensitive o )
occur in air; keep containers
headspace-purged.[2][7]
Zero discharge to sink/sewer.

Environmental Aquatic Toxicity (Acute 2) [2][7] All rinsate must be

collected.[2][7]

Pre-Disposal Handling & Stabilization

Before moving waste to the central accumulation area, individual researchers must stabilize the
chemical stream.[2][7]

Step-by-Step Stabilization Protocol

e Quenching (If Reactive):

o If the indoline is part of a reaction mixture with active reagents (e.g., acid chlorides,
hydrides), quench carefully before disposal.[2][7]

o Standard Quench: Dilute with an inert solvent (e.g., Ethyl Acetate) and wash with mild
agueous buffer (NaHCOs) to neutralize residual acidity/basicity.

» Phase Separation:
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o Separate the organic layer containing 5-(tert-Butyl)indoline from the aqueous layer.[2]

o Aqueous Waste: Check pH.[2][7] If neutral (pH 6-9) and free of heavy metals/solvents,
dispose via aqueous waste stream (check local EHS rules).[2] If contaminated, collect as
"Agueous Hazardous Waste."[2][7]

o Organic Waste: Collect the organic phase containing the indoline.[2][7]
» Containerization:
o Use Amber Glass or HDPE containers.[2][7]

o Why? Amber glass protects from light-induced degradation; HDPE is resistant to amine
attack.[2]

Disposal Workflow & Decision Logic

The following diagram illustrates the decision logic for segregating 5-(tert-Butyl)indoline waste
streams to ensure regulatory compliance and safety.
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Figure 1: Decision logic for segregating 5-(tert-Butyl)indoline waste based on solvent

compatibility and physical state.

Regulatory Compliance & Waste Coding

Proper labeling is the primary defense against downstream accidents.[2][7] Use the following
codes when filling out your hazardous waste tag.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1284700?utm_src=pdf-body-img
https://www.benchchem.com/product/b1284700?utm_src=pdf-body
https://hymasynthesis.com/
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

US EPA (RCRA) Classification

o Status: Not explicitly listed on P or U lists.
e Characteristic Codes:

o DO0O01 (Ignitable): Apply this code if the waste mixture has a flash point < 60°C (e.qg., if
dissolved in Ethyl Acetate or Hexanes).

o None (Unlisted): If the pure substance or high-boiling solution is disposed of, label clearly
as "Non-Regulated Organic Amine Waste" but treat as hazardous.

e Best Practice: Always default to "Hazardous Waste - Organic Toxicity" to ensure incineration.

[2]

Labeling Requirements

Your waste tag must include:
¢ Full Chemical Name: "5-(tert-Butyl)indoline” (No abbreviations).
e Hazards: Check "Irritant” and "Flammable” (if in solvent).[2]
o Composition: List all solvents and the approximate % of indoline.
Emergency Procedures (Spill/Exposure)
e Spill (<100 mL):

o Evacuate immediate area.[2][7]

o Don PPE: Nitrile gloves (double), lab coat, safety goggles.[2][7]

o Absorb with vermiculite or sand.[2][7] Do not use paper towels (combustible surface area
risk).[2]

o Scoop into a wide-mouth jar, label as "Solid Hazardous Waste," and seal.

o Clean surface with soap and water; collect rinsate.[2][7]
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o Skin Contact: Wash with soap and water for 15 minutes.[2][7] Do not use alcohol (increases
absorption).[2]

o Eye Contact: Flush with water for 15 minutes; seek medical attention immediately.[2][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [5-(tert-Butyl)indoline: Operational Disposal & Safety
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1284700#5-tert-butyl-indoline-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1284700#5-tert-butyl-indoline-proper-disposal-procedures
https://www.benchchem.com/product/b1284700#5-tert-butyl-indoline-proper-disposal-procedures
https://www.benchchem.com/product/b1284700#5-tert-butyl-indoline-proper-disposal-procedures
https://www.benchchem.com/product/b1284700#5-tert-butyl-indoline-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1284700?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

